3-(dimethylamino)-N-[1-(4-fluorophenyl)ethyl]-N-methylbenzamide

• IUPAC Name: 3-(dimethylamino)-N-[1-(4-fluorophenyl)ethyl]-N-methylbenzamide
• InChI: InChI=1S/C18H21FN2O/c1-13(14-8-10-16(19)11-9-14)21(4)18(22)15-6-5-7-17(12-15)20(2)3/h5-13H,1-4H3
• InChI Key: LIVRPTLAXAFXPW-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)F)N(C)C(=O)C2=CC(=CC=C2)N(C)C
• Molecular Formula: C18H21FN2O
• Molecular Weight: 300.4 g/mol

Description

3-(dimethylamino)-N-[1-(4-fluorophenyl)ethyl]-N-methylbenzamide, also known as fluoroamphetamine, is a synthetic compound that belongs to the family of amphetamines. It is a potent and selective serotonin releasing agent that has been used in scientific research for its effects on the central nervous system.

Mechanism of Action

Fluoroamphetamine works by binding to the serotonin transporter, which is responsible for the reuptake of serotonin into the presynaptic neuron. By inhibiting the reuptake of serotonin, 3-(dimethylamino)-N-[1-(4-fluorophenyl)ethyl]-N-methylbenzamideamine increases the amount of serotonin in the synaptic cleft, leading to increased activation of serotonin receptors. This results in the release of dopamine and norepinephrine, which are also neurotransmitters that play a role in regulating mood, appetite, and sleep.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(dimethylamino)-N-[1-(4-fluorophenyl)ethyl]-N-methylbenzamideamine are similar to those of other amphetamines. It increases the release of serotonin, dopamine, and norepinephrine, leading to increased alertness, energy, and euphoria. It also suppresses appetite and can cause insomnia, anxiety, and agitation. Long-term use of 3-(dimethylamino)-N-[1-(4-fluorophenyl)ethyl]-N-methylbenzamideamine can lead to addiction, tolerance, and dependence.

Advantages and Limitations for Lab Experiments

Fluoroamphetamine has several advantages for lab experiments. It is a potent and selective serotonin releasing agent that can be used to study the effects of amphetamines on behavior, cognition, and memory. It is also relatively easy to synthesize and can be obtained in large quantities. However, there are also several limitations to using 3-(dimethylamino)-N-[1-(4-fluorophenyl)ethyl]-N-methylbenzamideamine in lab experiments. It is a controlled substance that requires specialized equipment and expertise to synthesize and handle. It also has potential side effects and can be addictive, making it difficult to use in long-term studies.

Future Directions

There are several future directions for the study of 3-(dimethylamino)-N-[1-(4-fluorophenyl)ethyl]-N-methylbenzamideamine. One area of research is the development of new compounds that have similar effects on the central nervous system but with fewer side effects and less potential for addiction. Another area of research is the study of the long-term effects of 3-(dimethylamino)-N-[1-(4-fluorophenyl)ethyl]-N-methylbenzamideamine on the brain and behavior. This could lead to a better understanding of the mechanisms underlying addiction and dependence. Finally, 3-(dimethylamino)-N-[1-(4-fluorophenyl)ethyl]-N-methylbenzamideamine could be used in combination with other drugs to study their interactions and effects on the brain and behavior.
Conclusion:
Fluoroamphetamine is a synthetic compound that has been used in scientific research to study the effects of amphetamines on the central nervous system. It is a potent and selective serotonin releasing agent that has several advantages and limitations for lab experiments. While it has potential for addiction and side effects, it also has several future directions for research that could lead to a better understanding of the mechanisms underlying addiction and dependence.

Synthesis Methods

Fluoroamphetamine can be synthesized through a multi-step process that involves the reaction of 4-fluorophenylacetone with methylamine and formaldehyde. The resulting intermediate is then reacted with dimethylamine to form the final product. The synthesis process requires specialized equipment and expertise, and should only be performed by trained professionals in a controlled environment.

Scientific Research Applications

Fluoroamphetamine has been used in scientific research to study its effects on the central nervous system. It has been shown to stimulate the release of serotonin, which is a neurotransmitter that plays a crucial role in regulating mood, appetite, and sleep. The compound has also been used to study the effects of amphetamines on behavior, cognition, and memory.